Cas no 876-86-8 (7-Chloro-8-quinolinol)

7-Chloro-8-quinolinol is a halogenated derivative of 8-hydroxyquinoline, characterized by the presence of a chlorine atom at the 7-position of the quinoline ring. This modification enhances its chelating properties, making it useful in analytical chemistry for metal ion detection and separation. The compound exhibits strong antimicrobial activity, particularly against fungi and bacteria, due to its ability to disrupt metal-dependent enzymatic processes. Its stability and selective binding affinity for transition metals also render it valuable in coordination chemistry and material science applications. The chloro-substitution further improves its lipophilicity, facilitating its use in organic synthesis and as an intermediate in pharmaceutical development.
7-Chloro-8-quinolinol structure
7-Chloro-8-quinolinol structure
Product Name:7-Chloro-8-quinolinol
CAS No:876-86-8
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD11870758
CID:730207
PubChem ID:24691
Update Time:2025-06-06

7-Chloro-8-quinolinol Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-8-quinolinol
    • 7-Chloro-8-hydroxyquinoline
    • 7-chloroquinolin-8-ol
    • 8-Quinolinol, 7-chloro-
    • 7-Chlor-chinolin-8-ol
    • 7-chloro-quinolin-8-ol
    • 8-Quinolinol,7-chloro
    • UNII-K9AEQ8892Y
    • NSC673451
    • K9AEQ8892Y
    • RMJFNYXBFISIET-UHFFFAOYSA-
    • 3933AC
    • AK109719
    • NCI60_026021
    • BB 0258599
    • Q27282126
    • 7-Chloro-8-quinolinol (ACI)
    • NSC 673451
    • AKOS016009079
    • EN300-132918
    • CHEMBL141396
    • 876-86-8
    • CS-0155828
    • InChI=1/C9H6ClNO/c10-7-4-3-6-2-1-5-11-8(6)9(7)12/h1-5,12H
    • RMJFNYXBFISIET-UHFFFAOYSA-N
    • DTXSID90236513
    • quinoline, 7-chloro-8-hydroxy-
    • AS-50264
    • NS00039210
    • MFCD11870758
    • EINECS 212-882-6
    • O11652
    • SCHEMBL114706
    • SMSSF-0625259
    • SY152261
    • NSC-673451
    • SB67730
    • AMS_CNC_ID-408616015
    • MDL： MFCD11870758
    • Inchi： 1S/C9H6ClNO/c10-7-4-3-6-2-1-5-11-8(6)9(7)12/h1-5,12H
    • InChI Key： RMJFNYXBFISIET-UHFFFAOYSA-N
    • SMILES： ClC1C(O)=C2C(C=CC=N2)=CC=1

Computed Properties

  • Exact Mass: 179.01400
  • Monoisotopic Mass: 179.013792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.412
  • Boiling Point: 321.3°C at 760 mmHg
  • Flash Point: 148.1°C
  • Refractive Index: 1.696
  • PSA: 33.12000
  • LogP: 2.59380

7-Chloro-8-quinolinol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-8-quinolinol Pricemore >>

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7-Chloro-8-quinolinol Production Method

Production Method 1

148-24-3 148-24-3
876-86-8 876-86-8
Reaction Conditions
1.1 Reagents: N-Chloro-N-methylmethanamine Solvents: Carbon tetrachloride
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Ortho specific bromination of phenols
Schmitz, Ernst; et al, Journal fuer Praktische Chemie (Leipzig), 1985, 327(6), 998-1006

7-Chloro-8-quinolinol Raw materials

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